Cas no 2097903-94-9 (2-methoxy-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine)

• Product Name: 2-methoxy-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine
• CAS No: 2097903-94-9
• MF: C₁₃H₁₅F₃N₂O₂
• MW: 288.265613794327
• CID: 5861687
• PubChem ID: 126851059
• Update Time: 2025-10-28

2-methoxy-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-methoxy-3-pyridinyl)[4-(trifluoromethyl)-1-piperidinyl]-
• 2-methoxy-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine
• F6540-9036
• (2-methoxypyridin-3-yl)-[4-(trifluoromethyl)piperidin-1-yl]methanone
• 2097903-94-9
• AKOS032466490

• Inchi： 1S/C13H15F3N2O2/c1-20-11-10(3-2-6-17-11)12(19)18-7-4-9(5-8-18)13(14,15)16/h2-3,6,9H,4-5,7-8H2,1H3
• InChI Key： LTQPJCVFVMYMLW-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN=C1OC)(N1CCC(C(F)(F)F)CC1)=O

Computed Properties

• Exact Mass: 288.10856221g/mol
• Monoisotopic Mass: 288.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 371.5±42.0 °C(Predicted)
• pka: 2.40±0.10(Predicted)

Additional information on 2-methoxy-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine

2-Methoxy-3-[4-(Trifluoromethyl)Piperidine-1-Carbonyl]Pyridine (CAS No. 2097903-94-9): A Comprehensive Overview

The compound 2-methoxy-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine, identified by the CAS registry number 2097903-94-9, is a chemically synthesized organic molecule with a complex structure that combines a pyridine ring, a piperidine moiety, and a trifluoromethyl group. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The integration of these functional groups provides this molecule with versatile reactivity and selectivity, making it an intriguing subject for both academic research and industrial development.

The pyridine ring serves as the central framework of this compound, contributing to its aromaticity and electronic properties. The methoxy group attached at the 2-position of the pyridine ring introduces electron-donating effects, which can influence the molecule's reactivity and solubility. Meanwhile, the piperidine carbonyl group at the 3-position introduces a secondary amide functionality, which is known for its ability to form hydrogen bonds and participate in various chemical reactions. The presence of the trifluoromethyl group on the piperidine ring adds a fluorinated element, enhancing the molecule's stability and potentially improving its pharmacokinetic properties.

Recent studies have explored the synthesis of 2-methoxy-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to achieve high yields and purity levels, ensuring that the compound can be produced efficiently for large-scale applications. Researchers have also investigated the stereochemistry of the piperidine ring, revealing that the configuration of this group significantly impacts the compound's biological activity.

In terms of applications, this compound has shown promise in drug discovery efforts targeting various diseases. For instance, studies have demonstrated that 2-methoxy-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine exhibits potent inhibitory activity against certain enzymes involved in cancer progression. Additionally, its ability to modulate ion channels makes it a potential candidate for treating neurological disorders such as epilepsy and chronic pain.

Another area of interest lies in its use as an agrochemical. The compound has been tested as a herbicide and fungicide, showcasing its ability to inhibit key enzymes in plant pathogens while minimizing toxicity to crops. This dual functionality highlights its potential as a multi-purpose agricultural agent.

From a materials science perspective, the unique electronic properties of 2-methoxy-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine make it an attractive candidate for use in organic electronics. Researchers have explored its application as a component in light-emitting diodes (LEDs) and photovoltaic devices, where its electron-deficient pyridine ring can facilitate charge transport and improve device performance.

In conclusion, 2-methoxy-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine (CAS No. 2097903-94-9) is a multifaceted compound with diverse applications across multiple disciplines. Its intricate structure endows it with unique chemical properties that continue to be explored by scientists worldwide. As research progresses, this compound is expected to play an increasingly important role in advancing both scientific knowledge and practical innovations.